Cas no 83805-11-2 (Falecalcitriol)

• Product Name: Falecalcitriol
• CAS No: 83805-11-2
• MF: C₂₇H₃₈F₆O₃
• MW: 524.579249858856
• CID: 60610
• PubChem ID: 5282190
• Update Time: 2025-08-04

Falecalcitriol Chemical and Physical Properties

Names and Identifiers

• Falecalcitriol
• (1R,3S,5Z)-5-[(2E)-2-[(1R,3aS,7aR)-7a-Methyl-1-[(2R)-7,7,7-trifluoro-6-hydroxy-6-(trifluoromethyl)heptan-2-yl]-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
• calcitriol hexafluoride
• Flocalcitriol
• Fulstan
• Hornel
• Hornel,Fulstan
• Ro 23-4194
• ST-630
• (1R,4S,5Z)-4-Methylene-5-[(2E)-2-[1-[(1R)-6,6,6-trifluoro-5-hydroxy-1-methyl-5-(trifluoromethyl)hexyl]octahydro-7a-methyl-4H-inden-4-ylidene]ethylidene]-1,3-cyclohexanediol (ACI)
• 9,10-Secocholesta-5,7,10(19)-triene-1,3,25-triol, 26,26,26,27,27,27-hexafluoro-, (1α,3β,5Z,7E)- (9CI)
• (+)-(5Z,7E)-26,26,26,27,27,27-Hexafluoro-9,10-secocholesta-5,7,10(19)-triene-1α,3β,25-triol
• 26,26,26,27,27,27-Hexafluoro-1,25-dihydroxyvitamin D3
• F6-1α,25-Dihydroxyvitamin D3
• Flocacitriol
• Flocalcitrol
• ST 630
• LMST03020089
• CHEMBL2106158
• Hexafluorocalcitriol
• UNII-G70A8514T8
• SCHEMBL3754
• CS-0801
• FALECALCITORIOL [JAN]
• DTXSID601027560
• F84840
• FALECALCITRIOL [MART.]
• MS-29711
• Hornel, Fulstan
• (5Z,7E)-(1S,3R)-26,26,26,27,27,27-hexafluoro-9,10-seco-5,7,10(19)-cholestatriene-1,3,25-triol
• FALECALCITRIOL [JAN]
• HY-32342
• 26,26,26,27,27,27-hexafluoro-1alpha,25-dihydroxyvitamin D3 / 26,26,26,27,27,27-hexafluoro-1alpha,25-dihydroxycholecalciferol
• G70A8514T8
• D01662
• Falecalcitol
• Hornel (TN)
• F6VD3
• (+)-(5Z,7E)-26,26,26,27,27,27-Hexafluoro-9,10-secocholesta-5,7,10(19)-triene-1alpha,3beta,25-triol
• FALECALCITRIOL [WHO-DD]
• AKOS025312291
• F6-1alpha,25(OH)2D3
• (1R,3S,Z)-5-(2-((1R,3aS,7aR,E)-7a-methyl-1-((R)-7,7,7-trifluoro-6-hydroxy-6-(trifluoromethyl)heptan-2-yl)octahydro-4H-inden-4-ylidene)ethylidene)-4-methylenecyclohexane-1,3-diol
• Horner
• GTPL2781
• 9,10-Secocholesta-5,7,10(19)-triene-1,3,25-triol, 26,26,26,27,27,27-hexafluoro-, (1-alpha,3-beta,5Z,7E)-
• Falecalcitoriol
• Q5431843
• (+)-(5Z,7E)-26,26,26,27,27,27-HEXAFLUORO-9,10-SECOCHOLESTA-5,7,10(19)-TRIENE-1.ALPHA.,3.BETA.,25-TRIOL
• (1S,3R,5Z)-5-[(2E)-2-[(1R,3As,7aR)-7a-methyl-1-[(2R)-7,7,7-trifluoro-6-hydroxy-6-(trifluoromethyl)heptan-2-yl]-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
• DSC-103
• Falecalcitriol (JAN/INN)
• SCHEMBL15263837
• Falecalcitriol [INN]
• 83805-11-2
• Ro-23-4194
• BRD-K08251020-001-01-0
• RO234194
• ST630

• MDL： MFCD00870595
• Inchi： 1S/C27H38F6O3/c1-16(6-4-13-25(36,26(28,29)30)27(31,32)33)21-10-11-22-18(7-5-12-24(21,22)3)8-9-19-14-20(34)15-23(35)17(19)2/h8-9,16,20-23,34-36H,2,4-7,10-15H2,1,3H3/b18-8+,19-9-/t16-,20-,21-,22+,23+,24-/m1/s1
• InChI Key： XPYGGHVSFMUHLH-UUSULHAXSA-N
• SMILES： C[C@@]12[C@@H]([C@H](C)CCCC(O)(C(F)(F)F)C(F)(F)F)CC[C@H]1/C(/CCC2)=C/C=C1/C[C@@H](O)C[C@H](O)C/1=C

Computed Properties

• Exact Mass: 524.27300
• Monoisotopic Mass: 524.27251404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 860
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 576.9±50.0 °C at 760 mmHg
• Flash Point: 302.7±30.1 °C
• PSA: 60.69000
• LogP: 6.78950
• Vapor Pressure: 0.0±3.6 mmHg at 25°C

Falecalcitriol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：4°C, protect from light, stored under nitrogen

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Vitamin D and derivatives

Additional information on Falecalcitriol

Falecalcitriol: A Comprehensive Overview

Falecalcitriol, identified by the CAS number 83805-11-2, is a synthetic analog of vitamin D that has garnered significant attention in the field of nephrology and endocrinology. This compound, also known as FG-2645, is primarily investigated for its potential therapeutic benefits in managing mineral metabolism disorders, particularly in patients with chronic kidney disease (CKD). The molecule's unique structure and mechanism of action make it a promising candidate for addressing the complexities of vitamin D deficiency and its associated complications.

The development of Falecalcitriol stems from the need for a more effective and safer alternative to traditional vitamin D analogs. Unlike calcitriol, which is the active form of vitamin D, Falecalcitriol exhibits a distinct pharmacokinetic profile that allows for once-weekly administration. This feature enhances patient compliance and simplifies treatment regimens, making it an attractive option for long-term management of mineral metabolism disorders.

Recent studies have highlighted the role of Falecalcitriol in modulating fibroblast growth factor 23 (FGF-23) levels, a key regulator of phosphate metabolism. Elevated FGF-23 levels are commonly observed in CKD patients and are associated with cardiovascular morbidity and mortality. By targeting this pathway, Falecalcitriol not only addresses hyperphosphatemia but also potentially reduces the cardiovascular risks associated with chronic kidney disease.

The molecular structure of CAS No 83805-11-2 is characterized by its unique side-chain modification, which confers enhanced stability and bioavailability. This structural innovation allows the compound to exert its effects without causing hypercalcemia, a common side effect of other vitamin D analogs. Clinical trials have demonstrated that Falecalcitriol effectively lowers serum phosphate levels while maintaining calcium homeostasis, making it a safer option for patients with advanced CKD.

In addition to its direct effects on mineral metabolism, emerging research suggests that Falecalcitriol may also possess anti-inflammatory properties. Chronic inflammation is a prevalent condition in CKD patients and contributes to the progression of renal damage. By reducing inflammatory markers, this compound could offer a dual benefit in both managing mineral disorders and attenuating the inflammatory response.

The pharmacokinetics of CAS No 83805-11-2 have been extensively studied, revealing a favorable profile with minimal systemic exposure. This characteristic minimizes the risk of adverse effects and allows for consistent therapeutic outcomes. Furthermore, the compound's once-weekly dosing regimen aligns with current treatment guidelines, which emphasize convenience and adherence in chronic disease management.

Recent clinical trials have focused on evaluating the long-term safety and efficacy of Falecalcitriol strong> in diverse patient populations. These studies have demonstrated sustained reductions in serum phosphate levels over extended periods, reinforcing its role as a valuable therapeutic option. Additionally, ongoing research is exploring the potential use of this compound in other conditions characterized by abnormal mineral metabolism, such as certain forms of osteoporosis.

In conclusion, Falecalcitriol strong>, or CAS No 83805-11-2, represents a significant advancement in the management of mineral metabolism disorders associated with chronic kidney disease. Its unique mechanism of action, favorable pharmacokinetic profile, and potential for reducing cardiovascular risks make it a promising therapeutic agent. As research continues to uncover new applications and refine its use, this compound is poised to play an increasingly important role in the treatment landscape of nephrology.